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Compound of Interest

Compound Name: Methothrin

Cat. No.: B1142013

IUPAC Name: [4-(methoxymethyl)phenyl]methyl 2,2-dimethyl-3-(2-methylprop-1-
enyl)cyclopropane-1-carboxylate

CAS Number: 34388-29-9

Executive Summary

Methothrin is a synthetic pyrethroid insecticide.[1] Like other pyrethroids, its insecticidal
activity stems from its ability to disrupt the normal functioning of the insect nervous system.
This technical guide provides an in-depth overview of Methothrin, including its chemical
identity, mechanism of action, and relevant (though limited) toxicological data. Due to a scarcity
of publicly available data specifically for Methothrin, information from closely related
pyrethroids is included to provide a broader context for its potential biological activity and
analytical characterization. This document is intended for researchers, scientists, and
professionals involved in drug development and pesticide research.

Chemical and Physical Properties
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Property Value Source
[4-
(methoxymethyl)phenyllmethyl
IUPAC Name 2,2-dimethyl-3-(2-methylprop- PubChem
1-enyl)cyclopropane-1-
carboxylate
CAS Number 34388-29-9 PubChem
Molecular Formula C19H2603 PubChem
Molecular Weight 302.41 g/mol PubChem
Boiling Point 369.639 °C at 760 mmHg ECHEMI
Density 1.075 g/cm3 ECHEMI
XLogP3 4.11460 ECHEMI

Mechanism of Action: Targeting Voltage-Gated
Sodium Channels

The primary target of pyrethroid insecticides, including Methothrin, is the voltage-gated sodium
channels (VGSCs) in the nerve cell membranes of insects.[2] These channels are crucial for
the propagation of nerve impulses. Pyrethroids bind to the VGSCs and prevent them from
closing properly after activation. This leads to a persistent influx of sodium ions, causing
prolonged depolarization of the nerve membrane. The resulting hyperexcitability of the nervous
system leads to paralysis and ultimately the death of the insect.

The selectivity of pyrethroids for insects over mammals is attributed to differences in the
sensitivity of their respective sodium channels, as well as slower metabolism of the compounds
in insects.
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Fig. 1: Mechanism of Methothrin action on insect voltage-gated sodium channels.

Toxicological Data

Specific quantitative toxicological data for Methothrin, such as LD50 (median lethal dose) or
LC50 (median lethal concentration) values, are not readily available in the public domain.
However, data for other pyrethroids can provide an indication of the potential toxicity profile.
For instance, the acute oral LD50 values of pyrethroids in rats can range from 22 to over 5000
mg/kg.[3] The toxicity of pyrethroids can vary significantly depending on the specific compound,
the isomeric composition, the route of administration, and the species being tested.

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of Methothrin are
not widely published. However, general methodologies for similar pyrethroid insecticides can
be adapted.

General Synthesis of Methothrin Analogs

The synthesis of pyrethroid esters like Methothrin typically involves the esterification of a
chrysanthemic acid derivative with a corresponding alcohol. A plausible synthetic route for
Methothrin would involve the reaction of 2,2-dimethyl-3-(2-methylprop-1-
enyl)cyclopropanecarboxylic acid (chrysanthemic acid) or its acid chloride with [4-
(methoxymethyl)phenyllmethanol.

lllustrative Workflow for Synthesis:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1142013?utm_src=pdf-body-img
https://www.benchchem.com/product/b1142013?utm_src=pdf-body
https://www.benchchem.com/product/b1142013?utm_src=pdf-body
https://dtsc.ca.gov/acute-oral-toxicity/
https://www.benchchem.com/product/b1142013?utm_src=pdf-body
https://www.benchchem.com/product/b1142013?utm_src=pdf-body
https://www.benchchem.com/product/b1142013?utm_src=pdf-body
https://www.benchchem.com/product/b1142013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Start Materials:
- Chrysanthemic acid derivative
- [4-(methoxymethyl)phenyl]methanol

Reaction Work-up
(e.g., extraction, washing)

Purification
(e.g., chromatography)

Characterization
(e.g., NMR, MS)

Click to download full resolution via product page

Fig. 2: Generalized workflow for the synthesis of Methothrin.

Analytical Methods for Pyrethroid Residue Analysis

The analysis of pyrethroid residues in environmental and biological samples is typically
performed using chromatographic techniques coupled with sensitive detectors.

1. Sample Preparation (QUEChERS Method - Quick, Easy, Cheap, Effective, Rugged, and
Safe):

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1142013?utm_src=pdf-body-img
https://www.benchchem.com/product/b1142013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» A homogenized sample (e.g., soil, agricultural product) is extracted with an organic solvent
(e.g., acetonitrile).

 Partitioning is induced by the addition of salts (e.g., magnesium sulfate, sodium chloride).

e The organic layer is then subjected to dispersive solid-phase extraction (d-SPE) for cleanup,
using sorbents like primary secondary amine (PSA) to remove interfering matrix
components.[4]

2. Instrumental Analysis:

e Gas Chromatography (GC): Often coupled with an electron capture detector (ECD) or mass
spectrometry (MS) for sensitive and selective detection of pyrethroids.

e High-Performance Liquid Chromatography (HPLC): Can be used for the analysis of less
volatile or thermally labile pyrethroids, typically with UV or MS detection.

Conclusion

Methothrin is a synthetic pyrethroid insecticide with a mechanism of action that is well-
understood within its chemical class. While specific quantitative data for Methothrin remains
limited in publicly accessible literature, the established knowledge of pyrethroids provides a
strong foundation for its study. Further research is needed to fully characterize its toxicological
profile and efficacy against various insect pests. The analytical methods and synthetic
strategies outlined in this guide provide a starting point for researchers interested in further
investigating this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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